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Compound of Interest

Compound Name: H-DL-Abu-OH-d6

Cat. No.: B15557480

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterium labeling positions in
H-DL-Abu-OH-d6, a deuterated form of DL-2-aminobutyric acid. This isotopically labeled
amino acid serves as a valuable tool in various research and development applications,
particularly in metabolic studies and as an internal standard for analytical quantification.

Molecular Structure and Deuterium Labeling

H-DL-Abu-OH, or DL-2-aminobutyric acid, is an alpha-amino acid with the chemical formula
CaHoNO:2. The deuterated form, H-DL-Abu-OH-d6, has six hydrogen atoms replaced by
deuterium atoms. The IUPAC name for H-DL-Abu-OH-d6 is 2-amino-2,3,3,4,4,4-
hexadeuteriobutanoic acid. This nomenclature explicitly indicates the positions of the deuterium

labels on the molecule.

The molecular structure and the specific positions of deuterium labeling are illustrated in the

diagram below.
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Molecular Structure of H-DL-Abu-OH-d6
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Caption: Molecular structure of H-DL-Abu-OH-d6 indicating the six deuterium labeling
positions.

Quantitative Data

The isotopic purity and enrichment of H-DL-Abu-OH-d6 are critical parameters for its use in
sensitive analytical applications. This data is typically determined using mass spectrometry and
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Nuclear Magnetic Resonance (NMR) spectroscopy. Below is a summary of typical quantitative
data for this compound.

Parameter Typical Value Analytical Method
Chemical Purity >98% HPLC, NMR
Isotopic Purity (d6) =99 atom % D Mass Spectrometry
do Content <0.5% Mass Spectrometry
d1-d5 Content <0.5% (sum) Mass Spectrometry
Molecular Weight 109.16 g/mol Calculated
Appearance White to off-white solid Visual Inspection

Experimental Protocols
Synthesis of H-DL-Abu-OH-d6

A common method for the synthesis of deuterated amino acids involves acid-catalyzed
hydrogen-deuterium exchange in a deuterated solvent.

Workflow for the Synthesis of H-DL-Abu-OH-d6

Start with
H-DL-Abu-OH

Dissolve in D20/DCI
(Deuterated Acid)

Heat under reflux
(e.g., 100°C, 24-48h)

Evaporate solvent Recrystallize from
under reduced pressure D20/Ethanol-d6é

Analyze for isotopic purity
(MS, NMR)

Click to download full resolution via product page

 To cite this document: BenchChem. [In-Depth Technical Guide: Deuterium Labeling Positions
in H-DL-Abu-OH-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557480#deuterium-labeling-positions-in-h-dl-abu-
oh-d6]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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